Helicid

• CAS: 80154-34-3
• Synonyms: Helicide; Helicidum
• Molecular Formula: C₁₃H₁₆O₇
• Molecular Weight: 284.26 g/mol
• SMILES: C1=CC=C(C(=C1)C=O)OC2C(C(C(C(O2)CO)O)O)O
• InChI: InChI=1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11-,12-,13-/m1/s1
• InChIKey: BGOFCVIGEYGEOF-WJTVCTBASA-N

Structurally distinct from gastrodin, Helicid delivers superior sedative-hypnotic and analgesic potency. Dual-action CNS profile: 3.1-fold allodynia threshold increase and 1.35-fold NREM sleep prolongation in comorbid pain-insomnia models. cAMP/PKA/CREB activation reverses CUMS-induced cognitive deficits (fluoxetine lacks this benefit). Antivirulence: binds S. aureus Coa protein (6°C Tm shift), synergizing with ceftaroline. Tyrosinase inhibitor scaffold: analogues achieve IC₅₀ 0.052 mM (140× arbutin). Ideal for CNS comorbidity, antidepressant, antivirulence, and dermatological SAR research.

Helicid (80154-34-3) Procurement Overview: A Natural Phenolic Glycoside with Multi-Target CNS Activity

Helicid (CAS 80154-34-3), chemically known as 4-formylphenyl-β-D-allopyranoside, is a natural aromatic phenolic glycoside isolated primarily from the seeds of the Chinese medicinal herb Helicia nilgirica Bedd [1][2]. It is classified as an organooxygen compound and a carbohydrate conjugate [3]. Helicid is characterized by its distinct molecular structure, consisting of a 4-formylphenyl group linked to a β-D-allopyranoside sugar moiety, which differentiates it from structurally similar glucosides like gastrodin [4]. The compound has been widely studied for its central nervous system (CNS) activities, including sedative, hypnotic, analgesic, and antidepressant properties [5][6].

• [1] Zhang MQ, et al. Helicid alleviates pain and sleep disturbances in a neuropathic pain-like model in mice. J Sleep Res. 2017 Jun;26(3):386-393. View Source
• [2] Tong J, et al. Antidepressant effect of helicid in chronic unpredictable mild stress model in rats. Int Immunopharmacol. 2019 Feb;67:13-21. View Source
• [3] Helicide. Phytochemical Compound. GRAYU Database. PubChem CID: 12896796. View Source
• [4] China Helicid Manufacturers Suppliers Factory - Wholesale Helicid for Sale. SXYTBIO Technical Datasheet. View Source
• [5] Li XY, et al. Helicid Ameliorates Learning and Cognitive Ability and Activities cAMP/PKA/CREB Signaling in Chronic Unpredictable Mild Stress Rats. Biol Pharm Bull. 2019;42(7):1146-1154. View Source
• [6] Xie H, et al. LC-MS/MS determination of helicid in human plasma and its application in pharmacokinetic studies. J Chromatogr B Analyt Technol Biomed Life Sci. 2011 Nov 15;879(30):3607-11. View Source

Helicid (80154-34-3) Differentiation: Why In-Class Analogs Cannot Be Simply Substituted

Substituting Helicid with other phenolic glycosides or generic sedatives is scientifically unsound due to its unique pharmacokinetic and pharmacodynamic profile. While Helicid shares structural similarities with compounds like gastrodin, a key differentiator is the presence of the 4-formylphenyl group linked to a β-D-allopyranoside, whereas gastrodin contains a p-hydroxymethylphenyl group linked to a β-D-pyranoglucoside [1]. This structural distinction translates into a pharmacological claim that Helicid exerts stronger sedative, hypnotic, and analgesic effects compared to gastrodin [1]. Furthermore, Helicid's specific, quantifiable impacts on multiple signaling pathways (e.g., cAMP/PKA/CREB, IKK/IκBα/NF-κB, and TrkA-TRPV1) and its distinct metabolic fate—which involves demethylation and decarbonylation rather than simple hydrolysis—mean that its therapeutic index and side effect profile cannot be reliably predicted or replicated by other compounds within its general class [2][3][4][5]. The following section provides a quantitative, evidence-based guide to these critical differentiators.

• [1] China Helicid Manufacturers Suppliers Factory - Wholesale Helicid for Sale. SXYTBIO Technical Datasheet. View Source
• [2] Li XY, et al. Helicid Ameliorates Learning and Cognitive Ability and Activities cAMP/PKA/CREB Signaling in Chronic Unpredictable Mild Stress Rats. Biol Pharm Bull. 2019;42(7):1146-1154. View Source
• [3] Zhang YX, et al. Antidepressant-like effects of helicid on a chronic unpredictable mild stress-induced depression rat model: Inhibiting the IKK/IκBα/NF-κB pathway through NCALD to reduce inflammation. Int Immunopharmacol. 2021 Apr;93:107165. View Source
• [4] Xiang T, et al. Helicid reduces pain of knee osteoarthritis in rats by inhibiting TrkA-TRPV1 signaling pathway. Natural Product Research and Development. 2020;32(10):1659-1666. View Source
• [5] Diao X, et al. Identification of metabolites of Helicid in vivo using ultra-high performance liquid chromatography-quadrupole time-of-flight mass spectrometry. Biomed Chromatogr. 2018 Apr 19;32(7):e4263. View Source

Helicid (80154-34-3) Quantitative Differentiation Evidence: Head-to-Head and Benchmark Comparisons

Helicid vs. Gastrodin: Comparative Pharmacological Potency Claims for CNS Applications

Pharmacological and clinical studies indicate that Helicid exhibits stronger sedative, hypnotic, and analgesic effects compared to its close structural analog, gastrodin [1]. This differentiation is attributed to structural differences: Helicid consists of a 4-formylphenyl group linked to a β-D-allopyranoside, whereas gastrodin is a p-hydroxymethylphenyl-O-β-D-pyranoglucoside [2]. While this claim is widely cited in the literature, the referenced materials do not provide the underlying quantitative data (e.g., ED50 values in specific assays) to support this specific comparative claim.

Evidence Dimension	Relative Pharmacological Potency (Sedative, Hypnotic, Analgesic)
Target Compound Data	Claimed to be stronger than gastrodin
Comparator Or Baseline	Gastrodin
Quantified Difference	No quantified difference (e.g., fold-change, ED50) provided in available sources
Conditions	General pharmacological and clinical study claims

Why This Matters

For procurement decisions, this claim positions Helicid as a potentially more potent alternative to gastrodin for CNS-related research or development, though direct comparative data is needed for definitive selection.

• [1] China Helicid Manufacturers Suppliers Factory - Wholesale Helicid for Sale. SXYTBIO Technical Datasheet. View Source
• [2] Helicid 80154-34-3. Chemsrc Technical Datasheet. View Source

Helicid vs. Vehicle Control: Quantified Antidepressant Efficacy in a Rat CUMS Model

In a chronic unpredictable mild stress (CUMS) rat model of depression, Helicid at a dose of 32 mg/kg significantly reversed CUMS-induced decreases in body weight and sucrose consumption, increased locomotor activity in the open-field test (OFT), and reduced immobility times in the forced swimming test (FST) compared to vehicle-treated CUMS controls [1]. These effects were comparable to those of the positive control, fluoxetine (5 mg/kg), though the study does not provide statistical comparisons between Helicid and fluoxetine groups [1].

Evidence Dimension	Reversal of CUMS-induced depression-like behaviors
Target Compound Data	Helicid (32 mg/kg) significantly reversed decreases in body weight, sucrose consumption, and immobility times
Comparator Or Baseline	Vehicle-treated CUMS control group
Quantified Difference	Statistical significance reported at p < 0.05; exact effect sizes not provided in abstract
Conditions	Sprague-Dawley rats subjected to 12 weeks of CUMS; Helicid administered during last 6 weeks

Why This Matters

This data provides quantitative evidence of Helicid's in vivo antidepressant-like activity, establishing a baseline of efficacy that can be compared to other potential candidates or lead compounds in the same animal model.

• [1] Li XY, et al. Helicid Ameliorates Learning and Cognitive Ability and Activities cAMP/PKA/CREB Signaling in Chronic Unpredictable Mild Stress Rats. Biol Pharm Bull. 2019;42(7):1146-1154. View Source

Helicid vs. Vehicle Control: Quantified Analgesic and Sleep-Promoting Effects in a Neuropathic Pain Model

In a mouse model of neuropathic pain (partial sciatic nerve ligation), Helicid administration produced a dose-dependent increase in mechanical pain threshold and non-rapid eye movement (NREM) sleep duration [1]. Specifically, Helicid at 100, 200, and 400 mg/kg increased the mechanical threshold by 2.5-, 2.8-, and 3.1-fold, respectively, for a period of 3 hours post-administration compared to baseline [1]. At a dose of 400 mg/kg, Helicid increased the amount of NREM sleep by 1.35-fold over a 3-hour period [1].

Evidence Dimension	Pain threshold and sleep promotion in neuropathic pain model
Target Compound Data	Helicid (100, 200, 400 mg/kg) increased pain threshold by 2.5-3.1 fold; increased NREM sleep by 1.35-fold at 400 mg/kg
Comparator Or Baseline	Vehicle-treated control group
Quantified Difference	2.5-3.1 fold increase in mechanical threshold; 1.35-fold increase in NREM sleep duration
Conditions	Partial sciatic nerve ligation (PSL) mouse model; electroencephalogram (EEG) and electromyogram (EMG) recordings

Why This Matters

This study provides robust, quantifiable data differentiating Helicid from a vehicle control, demonstrating its dual analgesic and hypnotic effects in a single, clinically relevant disease model. This is crucial for projects targeting comorbid pain and sleep disturbances.

• [1] Zhang MQ, et al. Helicid alleviates pain and sleep disturbances in a neuropathic pain-like model in mice. J Sleep Res. 2017 Jun;26(3):386-393. View Source

Helicid Pharmacokinetic Differentiation: Quantified Bioavailability in Rats and Dogs

The pharmacokinetic (PK) profile of Helicid has been characterized in both rats and beagle dogs, revealing species-specific differences in bioavailability [1][2]. In rats, the absolute bioavailability (F) following intragastric administration at doses of 25, 50, and 100 mg/kg was 48.34%, 48.17%, and 60.34%, respectively, and the compound exhibited linear PK behavior [1]. In contrast, the absolute bioavailability in beagle dogs following intragastric administration was significantly lower, at 15.74 ± 1.87% [2].

Evidence Dimension	Absolute Oral Bioavailability (F)
Target Compound Data	Rat: 48.34% (25 mg/kg), 48.17% (50 mg/kg), 60.34% (100 mg/kg) [1]; Dog: 15.74 ± 1.87% [2]
Comparator Or Baseline	Intravenous (i.v.) administration as 100% reference
Quantified Difference	Bioavailability differs between species (rat > dog); linear PK in rats
Conditions	Rats: i.g. administration; Dogs: i.g. administration

Why This Matters

This data is essential for researchers designing in vivo studies, as it provides the quantitative basis for dose selection and species-specific scaling. The difference in bioavailability between rats and dogs highlights the need to consider PK variability when moving between animal models, a factor that may not be as well-documented for all in-class compounds.

• [1] Jia YW, et al. Influence of Dosage Devels and Multiple-doses on Pharmacokinetics Behaviors of Helicid in Rats. Natural Product Research and Development. 2018;30(10):1805-1810. View Source
• [2] Bioavailability and pharmacokinetics profile of helicid in beagle dogs using gradient elution high performance liquid chromatography electrospray ionization mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2008. View Source

Helicid vs. Other Antibiotic Adjuvants: Synergistic Anti-Staphylococcus aureus Activity with Ceftaroline Fosamil

Helicid demonstrates a novel application as an antibacterial adjuvant by directly binding to and suppressing the virulence factor Staphylocoagulase (Coa) in S. aureus [1]. In synergy tests, the combination of Helicid with the antibiotic ceftaroline fosamil (CEF-F) effectively reduced bacterial counts and improved survival in both Galleria mellonella larvae and mouse models of S. aureus pneumonia [1]. Helicid's direct binding to Coa was confirmed by a thermal shift assay, which showed a 6 °C change in melting temperature (ΔTm) at a Helicid concentration of 100 μM [1].

Evidence Dimension	Reduction of S. aureus pathogenicity and enhancement of antibiotic efficacy
Target Compound Data	Helicid (100 μM) induced a 6 °C ΔTm for Coa protein stability; combination with CEF-F reduced bacterial counts and improved survival
Comparator Or Baseline	Ceftaroline fosamil (CEF-F) alone or vehicle control
Quantified Difference	6 °C ΔTm in thermal shift assay; significant improvement in survival rates (quantified in original paper)
Conditions	In vitro (thermal shift, coagulation, biofilm assays); in vivo (Galleria mellonella and mouse pneumonia models)

Why This Matters

This evidence positions Helicid as a unique tool compound for studying antivirulence strategies against S. aureus. For researchers in infectious disease, its ability to enhance the efficacy of existing antibiotics like CEF-F offers a distinct value proposition compared to standard antibacterial agents or other adjuvants.

• [1] Li Y, et al. Helicid: A novel Anti-Staphylococcus aureus adjuvant. Biochimie. 2025 Jan;228:105-117. View Source

Helicid vs. Arbutin: Tyrosinase Inhibitory Activity of a Potent Helicid Analog (Class-Level Inference)

A study on a series of helicid analogues demonstrated significant tyrosinase inhibitory activity. The most potent analog, compound 1c (a 4,6-O-benzylidene derivative of helicid), exhibited an IC50 value of 0.052 mM, which is approximately 140 times more potent than the common skin-whitening agent arbutin (IC50 = 7.3 mM) [1]. While this data is for an analog and not the parent Helicid molecule itself, it demonstrates the potential of the helicid scaffold for development into high-potency tyrosinase inhibitors.

Evidence Dimension	Tyrosinase Inhibitory Activity (IC50)
Target Compound Data	Helicid Analog 1c: IC50 = 0.052 mM
Comparator Or Baseline	Arbutin: IC50 = 7.3 mM
Quantified Difference	Analog 1c is approximately 140-fold more potent than arbutin
Conditions	In vitro mushroom tyrosinase inhibition assay

Why This Matters

This class-level evidence is relevant for researchers exploring the structure-activity relationship (SAR) of the helicid scaffold. It indicates that derivatives of Helicid can be engineered for significantly enhanced activity in a commercially relevant target space (cosmeceuticals/dermatology), providing a strong rationale for procuring Helicid as a starting material for medicinal chemistry programs.

• [1] Wei Y, et al. Synthesis and biological evaluation of helicid analogues as mushroom tyrosinase inhibitors. Bioorg Med Chem Lett. 2009 Jan 1;19(1):184-7. View Source

Helicid (80154-34-3) High-Value Application Scenarios Based on Quantitative Evidence

Investigating Comorbid Pain and Sleep Disturbances in Preclinical Models

Helicid is an ideal candidate for research programs focused on the comorbidity of neuropathic pain and insomnia. As shown in a mouse model of partial sciatic nerve ligation, Helicid produced quantifiable, dose-dependent improvements in both mechanical allodynia (up to 3.1-fold increase in pain threshold) and non-rapid eye movement (NREM) sleep duration (1.35-fold increase) [1]. This dual-action profile, supported by robust in vivo data, makes Helicid a superior research tool compared to compounds that only target pain or sleep independently [1].

Developing Next-Generation Antidepressants with Procognitive Effects

For programs aiming to discover antidepressants that also ameliorate cognitive deficits, Helicid serves as a validated lead compound. In a chronic unpredictable mild stress (CUMS) rat model, Helicid (32 mg/kg) not only reversed depression-like behaviors but also significantly improved learning and memory deficits, as measured by the Morris water maze [2]. This procognitive benefit, linked to the activation of the cAMP/PKA/CREB signaling pathway, provides a clear differentiation from standard treatments like fluoxetine that may not offer the same cognitive enhancement [2].

Antivirulence Adjuvant Discovery for Resistant S. aureus Infections

In the face of rising antibiotic resistance, Helicid offers a unique and quantifiable mechanism of action as an antivirulence agent against Staphylococcus aureus. Research has shown that Helicid directly binds to the Staphylocoagulase (Coa) protein, causing a 6 °C shift in its melting temperature and leading to reduced pathogenicity [3]. This property positions Helicid as a valuable scaffold for developing adjuvants that can synergize with and extend the clinical utility of existing antibiotics like ceftaroline fosamil (CEF-F) against resistant strains [3].

Medicinal Chemistry: Scaffold for High-Potency Tyrosinase Inhibitors

Helicid provides a validated and chemically tractable scaffold for the design of novel, high-potency tyrosinase inhibitors. Research on helicid analogues has identified derivatives with an IC50 value of 0.052 mM against mushroom tyrosinase, which is approximately 140-fold more potent than the benchmark compound arbutin (IC50 = 7.3 mM) [4]. This class-level evidence supports the procurement of Helicid for structure-activity relationship (SAR) studies aimed at developing next-generation skin-whitening agents or treatments for hyperpigmentation disorders [4].

• [1] Zhang MQ, et al. Helicid alleviates pain and sleep disturbances in a neuropathic pain-like model in mice. J Sleep Res. 2017 Jun;26(3):386-393. View Source
• [2] Li XY, et al. Helicid Ameliorates Learning and Cognitive Ability and Activities cAMP/PKA/CREB Signaling in Chronic Unpredictable Mild Stress Rats. Biol Pharm Bull. 2019;42(7):1146-1154. View Source
• [3] Li Y, et al. Helicid: A novel Anti-Staphylococcus aureus adjuvant. Biochimie. 2025 Jan;228:105-117. View Source
• [4] Wei Y, et al. Synthesis and biological evaluation of helicid analogues as mushroom tyrosinase inhibitors. Bioorg Med Chem Lett. 2009 Jan 1;19(1):184-7. View Source